- Asymmetric Aerobic Oxidation of α-Hydroxy Acid Derivatives Catalyzed by Reusable, Polystyrene-Supported Chiral N-Salicylidene Oxidovanadium tert-Leucinates, Advanced Synthesis & Catalysis, 2011, 353(8), 1234-1240
Cas no 62977-82-6 (Benzeneacetic acid, a-oxo-, phenylmethyl ester)
62977-82-6 structure
Product Name:Benzeneacetic acid, a-oxo-, phenylmethyl ester
CAS No:62977-82-6
MF:C15H12O3
MW:240.253984451294
CID:427899
Update Time:2026-04-29
Benzeneacetic acid, a-oxo-, phenylmethyl ester Chemical and Physical Properties
Names and Identifiers
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- Benzeneacetic acid, a-oxo-, phenylmethyl ester
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Benzeneacetic acid, a-oxo-, phenylmethyl ester Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Oxygen Catalysts: (OC-6-53)-[N-[[3-(1,1-Dimethylethyl)-2-(hydroxy-κO)-5-(1H-1,2,3-triazol-5-ylmeth… (polystyrene-supported) Solvents: Chloroform ; 34 h, rt
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: Oxygen Catalysts: (OC-6-53)-[N-[[3-(1,1-Dimethylethyl)-2-(hydroxy-κO)-5-nitrophenyl]methylene]-3-m… Solvents: Toluene ; 15 s, 15 torr, rt
1.2 Reagents: Oxygen Solvents: Toluene ; 14.5 h, rt
1.2 Reagents: Oxygen Solvents: Toluene ; 14.5 h, rt
Reference
- Asymmetric Aerobic Oxidation of α-Hydroxy Acid Derivatives by C4-Symmetric, Vanadate-Centered, Tetrakisvanadyl(V) Clusters Derived from N-Salicylidene-α-aminocarboxylates, Journal of Organic Chemistry, 2007, 72(22), 8175-8185
Production Method 3
Reaction Conditions
1.1 Reagents: Oxygen Catalysts: (OC-6-53)-[N-[[3-(1,1-Dimethylethyl)-2-(hydroxy-κO)-5-nitrophenyl]methylene]-3-m… Solvents: Toluene ; 14.5 h, rt
1.2 Reagents: Water
1.2 Reagents: Water
Reference
- Chiral N-salicylidene vanadyl carboxylate-catalyzed enantioselective aerobic oxidation of α-hydroxy esters and amides, Proceedings of the National Academy of Sciences of the United States of America, 2006, 103(10), 3522-3527
Production Method 4
Reaction Conditions
1.1 Reagents: Oxygen Catalysts: [1,1′-Biphenyl]-4-ol, 3-(1,1-dimethylethyl)-4′-ethenyl-5-[[[(1S)-1-(hydroxymethy… (vanadyl complexes) Solvents: Acetone ; 18 h, 1 atm, rt
Reference
- Polymer and silica supported tridentate Schiff base vanadium catalysts for the asymmetric oxidation of ethyl mandelate - activity, stability and recyclability, Advanced Synthesis & Catalysis, 2008, 350(17), 2823-2834
Benzeneacetic acid, a-oxo-, phenylmethyl ester Raw materials
Benzeneacetic acid, a-oxo-, phenylmethyl ester Preparation Products
Benzeneacetic acid, a-oxo-, phenylmethyl ester Related Literature
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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